1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione
Overview
Description
1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C27H24N4O3 and its molecular weight is 452.514. The purity is usually 95%.
BenchChem offers high-quality 1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a quinazoline-2,4-dione with a 3-(4-methylbenzyl) group and a 1,2,4-oxadiazole-5-ylmethyl group attached to a 3-(3,4-dimethylphenyl) group.", "Starting Materials": [ "4-methylbenzylamine", "2-chloro-3,4-dimethylbenzoic acid", "2-amino-5-methylbenzoic acid", "thionyl chloride", "sodium azide", "sodium hydride", "ethyl chloroformate", "4-methylbenzyl alcohol", "2,4-dioxo-1,2,3,4-tetrahydroquinazoline-3-carboxylic acid", "N,N-dimethylformamide", "triethylamine", "acetic anhydride", "sodium bicarbonate", "acetonitrile", "1,2,4-oxadiazole-5-carboxylic acid", "N,N'-dicyclohexylcarbodiimide", "dimethylformamide", "dichloromethane", "diethyl ether", "water" ], "Reaction": [ "The synthesis begins with the reaction of 2-chloro-3,4-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride.", "The acid chloride is then reacted with sodium azide to form the corresponding azide.", "The azide is reduced with sodium hydride to form the corresponding amine.", "The amine is then reacted with ethyl chloroformate to form the corresponding carbamate.", "The carbamate is then reacted with 4-methylbenzyl alcohol in the presence of triethylamine to form the corresponding ether.", "The resulting ether is then reacted with 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-3-carboxylic acid in the presence of N,N-dimethylformamide and acetic anhydride to form the corresponding quinazoline-2,4-dione.", "The quinazoline-2,4-dione is then reacted with 1,2,4-oxadiazole-5-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide and dimethylformamide to form the corresponding 1,2,4-oxadiazole-5-ylmethyl quinazoline-2,4-dione.", "The resulting compound is then reacted with 3-(4-methylbenzyl)amine in the presence of acetonitrile and sodium bicarbonate to form the final compound, 1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione." ] } | |
CAS RN |
1207051-39-5 |
Product Name |
1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione |
Molecular Formula |
C27H24N4O3 |
Molecular Weight |
452.514 |
IUPAC Name |
1-[[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-methylphenyl)methyl]quinazoline-2,4-dione |
InChI |
InChI=1S/C27H24N4O3/c1-17-8-11-20(12-9-17)15-31-26(32)22-6-4-5-7-23(22)30(27(31)33)16-24-28-25(29-34-24)21-13-10-18(2)19(3)14-21/h4-14H,15-16H2,1-3H3 |
InChI Key |
WUMRQMFJEHAUFJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC(=C(C=C5)C)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-(2-((4-methoxyphenyl)amino)ethyl)-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2834038.png)
![N-{6-methylindolo[1,2-c]quinazolin-12-yl}-4-[(prop-2-enamido)methyl]benzamide](/img/structure/B2834042.png)
![7-(2-Ethoxyethyl)-3-methyl-8-[4-[(3-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione](/img/structure/B2834044.png)
![2-[3-(benzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide](/img/structure/B2834047.png)
![2-(6,7-dihydro-5H-cyclopenta[f]benzofuran-3-yl)acetic acid (4-ketopyrimido[2,1-b][1,3]benzothiazol-2-yl)methyl ester](/img/structure/B2834048.png)
![1-tert-Butyl-4-[1-(4-chloro-benzyl)-1H-benzoimidazol-2-yl]-pyrrolidin-2-one](/img/structure/B2834056.png)
